Cas no 7446-19-7 (Zinc sulfate monohydrate)

• Product Name: Zinc sulfate monohydrate
• CAS No: 7446-19-7
• MF: H₂O₅SZn
• MW: 179.486876010895
• MDL: MFCD00149893
• CID: 47469
• PubChem ID: 24890313
• Update Time: 2026-05-14

Zinc sulfate monohydrate Chemical and Physical Properties

Names and Identifiers

• Zinc sulfate,monohydrate
• Zinc sulfate monohydrat
• Zinc Sulfate mono
• ZINC SULPHATE MONOHYDRATE
• SULFURIC ACID ZINC SALT MONOHYDRATE
• ZINC SULFATE-1-HYDRATE
• ZINC SULFATE
• ZINC SULPHATE H2O
• Sulfuricacid,zincsalt(1:1),monohydrate
• zincfertilizer
• ZINC SULFATE MONOHYDRATE, SYNTHESIS GRADE
• zinc,sulfate,hydrate
• Zincmesosulfate (ZnH2SO5) (7CI)
• Sulfuricacid, zinc salt (1:1), monohydrate (8CI,9CI)
• Zinc Sulphate
• Zinc sulfate monohydrate
• Zinc sulfate hydrate
• PTX099XSF1
• Sulfuric acid, zinc salt (1:1), monohydrate
• Zinc sulfate monohydrate, 99%
• Sulfato de zinc monohydratado
• Gunningite
• Zinc sulfate (TN)
• Zinc sulfate, monohydrate
• zinc(II) sulfate hydrate
• SO4.Zn.H2O
• Zinc Sulfate Monohydrate Powder
• RNZCSKGULNFAMC-UHFFFAOYSA-L
• Zinc sulfate hydrate,

• MDL： MFCD00149893
• Inchi： 1S/H2O4S.H2O.Zn/c1-5(2,3)4;;/h(H2,1,2,3,4);1H2;/q;;+2/p-2
• InChI Key： RNZCSKGULNFAMC-UHFFFAOYSA-L
• SMILES： [Zn+2].S(=O)(=O)([O-])[O-].O([H])[H]

Computed Properties

• Exact Mass: 177.89100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 89.6

Experimental Properties

• Color/Form: White flowable powder
• Density: 1.005 g/mL at 25 °C
• Solubility: water: soluble(lit.)
• Water Partition Coefficient: Soluble in water and alcohol.
• Stability/Shelf Life: Stable.
• PSA: 97.87000
• LogP: -0.32400
• Merck: 14,10159
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water, slightly soluble in alcohol, insoluble in acetone.

Zinc sulfate monohydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H318,H410
• Warning Statement： P273,P280,P305+P351+P338,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-41-50/53
• Safety Instruction： S22-S26-S39-S46-S60-S61
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• HazardClass：9
• TSCA：Yes
• Risk Phrases：R22; R41; R50/53
• Packing Group：III
• Safety Term：S22;S26;S39;S46;S60;S61
• Packing Group：III

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Zinc sulfate monohydrate

Zinc sulfate monohydrate (CAS No. 7446-19-7): A Comprehensive Overview of Its Applications and Recent Research Findings

The compound Zinc sulfate monohydrate, with the chemical formula ZnSO₄·H₂O and the CAS number 7446-19-7, is a well-established inorganic salt widely recognized for its diverse applications in pharmaceuticals, agriculture, and industrial processes. Its unique chemical properties and biological significance have made it a subject of extensive research, leading to numerous advancements in various fields. This article provides a detailed exploration of Zinc sulfate monohydrate, focusing on its chemical characteristics, industrial uses, and the latest research findings that highlight its potential in modern science.

Zinc sulfate monohydrate is a white, crystalline solid that is highly soluble in water. It is produced through the reaction of zinc with sulfuric acid or by the dehydration of zinc hydroxide or zinc oxide in the presence of sulfuric acid. The presence of the monohydrate form indicates the incorporation of a water molecule in its crystal structure, which influences its solubility and reactivity. This compound is stable under normal conditions but can decompose upon heating, releasing water and forming anhydrous zinc sulfate.

The primary industrial application of Zinc sulfate monohydrate lies in agriculture, where it serves as a crucial source of zinc for plants. Zinc is an essential micronutrient required for healthy plant growth and development. Deficiency in zinc can lead to stunted growth, poor root development, and reduced yield. Zinc sulfate monohydrate is commonly used as a foliar spray or soil supplement to correct zinc deficiencies and enhance crop productivity. Its high solubility ensures rapid absorption by plants, making it an effective nutrient supplement.

In the pharmaceutical field, Zinc sulfate monohydrate has been utilized for centuries due to its therapeutic properties. It has been traditionally used as an astringent and antiseptic agent. Recent studies have further explored its potential in treating various health conditions. For instance, research has demonstrated that Zinc sulfate monohydrate can enhance immune function and accelerate wound healing. Its ability to stimulate the production of cytokines and other immune cells makes it a promising candidate for immunomodulatory therapies.

One of the most significant areas of research involving Zinc sulfate monohydrate is its application in combating infectious diseases. Studies have shown that zinc supplementation can reduce the duration and severity of common cold symptoms. The mechanism behind this effect is believed to be its ability to inhibit viral replication and modulate inflammatory responses. Additionally, research is ongoing to explore its potential role in treating more severe infections, such as pneumonia and tuberculosis.

The use of Zinc sulfate monohydrate in dentistry is another notable application. It has been found to be effective in reducing plaque formation and preventing dental caries. Its antimicrobial properties help in controlling bacterial growth in the mouth, thereby contributing to oral hygiene. Furthermore, recent advancements have suggested its potential use in desensitizing teeth and treating gum diseases.

In industrial applications, Zinc sulfate monohydrate serves multiple purposes. It is used as a coagulant in wastewater treatment plants to remove suspended particles from water. Its ability to neutralize acidic wastewater makes it valuable in environmental management. Additionally, it is employed in the production of battery electrodes, particularly in alkaline batteries due to its electrochemical properties.

The latest research on Zinc sulfate monohydrate has also focused on its role in nanotechnology. Researchers have developed zinc oxide nanoparticles using Zinc sulfate monohydrate as a precursor material. These nanoparticles exhibit unique properties that make them useful in various applications, including drug delivery systems, solar cells, and catalysts for chemical reactions.

The future prospects of Zinc sulfate monohydrate are promising, with ongoing studies aiming to uncover new applications and improve existing ones. Innovations in nanotechnology are expected to expand its utility further, opening doors for novel medical treatments and industrial processes. As research continues to reveal the multifaceted benefits of this compound, its importance across different sectors is likely to grow.